Cas no 1804720-61-3 (5-Amino-4-bromo-2-(difluoromethyl)pyridine-3-methanol)
5-Amino-4-bromo-2-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-4-bromo-2-(difluoromethyl)pyridine-3-methanol
-
- Inchi: 1S/C7H7BrF2N2O/c8-5-3(2-13)6(7(9)10)12-1-4(5)11/h1,7,13H,2,11H2
- InChI Key: RWBMHBUTYOGJDL-UHFFFAOYSA-N
- SMILES: BrC1C(=CN=C(C(F)F)C=1CO)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 173
- XLogP3: 0.6
- Topological Polar Surface Area: 59.1
5-Amino-4-bromo-2-(difluoromethyl)pyridine-3-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029069693-1g |
5-Amino-4-bromo-2-(difluoromethyl)pyridine-3-methanol |
1804720-61-3 | 97% | 1g |
$1,549.60 | 2022-04-01 |
5-Amino-4-bromo-2-(difluoromethyl)pyridine-3-methanol Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 5-Amino-4-bromo-2-(difluoromethyl)pyridine-3-methanol
5-Amino-4-bromo-2-(difluoromethyl)pyridine-3-methanol
5-Amino-4-bromo-2-(difluoromethyl)pyridine-3-methanol, also known by its CAS number 1804720-61-3, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes an amino group, a bromine atom, a difluoromethyl group, and a hydroxymethyl group attached to a pyridine ring. The combination of these functional groups makes it highly versatile and valuable for research and development purposes.
The synthesis of 5-Amino-4-bromo-2-(difluoromethyl)pyridine-3-methanol involves a series of carefully designed chemical reactions. Researchers typically employ multi-step synthesis strategies, often starting from simpler precursors such as pyridine derivatives. The introduction of the amino and bromine groups is achieved through nucleophilic substitution or electrophilic aromatic substitution reactions, depending on the specific conditions and desired regioselectivity. The difluoromethyl group is introduced using appropriate fluorination techniques, while the hydroxymethyl group is added via hydroxylation or methylation reactions. The optimization of these steps is crucial to ensure high yield and purity of the final product.
The physical properties of 5-Amino-4-bromo-2-(difluoromethyl)pyridine-3-methanol are well-documented. It has a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility in polar solvents like water and methanol is moderate, making it suitable for various solution-based applications. The compound exhibits strong UV absorption characteristics due to the conjugated system in the pyridine ring, which makes it useful in photonic applications.
In terms of applications, 5-Amino-4-bromo-2-(difluoromethyl)pyridine-3-methanol has shown promise in several areas. One of its most notable uses is as an intermediate in the synthesis of bioactive compounds. Its amino group allows for easy modification to create derivatives with enhanced biological activity, making it a valuable building block in medicinal chemistry. Recent studies have explored its potential as an anti-tumor agent, where its brominated structure contributes to selective cytotoxicity against cancer cells.
Another significant application of this compound lies in materials science. The presence of fluorinated groups enhances its thermal stability and chemical resistance, making it an ideal candidate for high-performance polymers and coatings. Researchers have also investigated its use as a precursor for advanced materials such as graphene oxide composites, where its functional groups facilitate strong interfacial interactions.
The latest research on 5-Amino-4-bromo-2-(difluoromethyl)pyridine-3-methanol has focused on its role in catalysis and energy storage systems. Scientists have discovered that this compound can act as an efficient catalyst in organic transformations, particularly in the synthesis of heterocyclic compounds. Additionally, its ability to form stable coordination complexes with metal ions has led to its exploration as an electrode material in lithium-ion batteries.
In conclusion, 5-Amino-4-bromo-2-(difluoromethyl)pyridine-3-methanol, with its unique structural features and versatile functional groups, continues to be a subject of intense research interest across multiple disciplines. Its potential applications span from drug discovery to advanced materials development, underscoring its importance in modern chemistry.
1804720-61-3 (5-Amino-4-bromo-2-(difluoromethyl)pyridine-3-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)